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Compound of Interest

Compound Name: PNU-145156E

Cat. No.: B10784750 Get Quote

An In-depth Technical Guide to PNU-145156E: Chemical Structure, Properties, and Anti-

Angiogenic Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract
PNU-145156E is a synthetic, non-cytotoxic molecule identified as a potent inhibitor of

angiogenesis. Structurally, it is a sulfonated distamycin A derivative. Its primary mechanism of

action involves the direct binding to basic fibroblast growth factor (bFGF), a key mediator of

angiogenesis, thereby preventing its interaction with its cellular receptors. This guide provides a

comprehensive overview of the chemical structure, properties, and anti-angiogenic activities of

PNU-145156E, including detailed experimental protocols and quantitative data to support

further research and development.

Chemical Structure and Properties
PNU-145156E, also known as FCE26644, is chemically named 7,7'-(carbonyl-bis(imino-N-

methyl-4,2-pyrrolecarbonylimino(N-methyl-4,2-pyrrole)carbonylimino))bis-(1,3-

naphthalenedisulfonate).[1] While a visual diagram of the specific chemical structure is not

publicly available, its detailed chemical name provides the basis for its structural elucidation.

Table 1: Chemical and Physical Properties of PNU-145156E
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Property Value Reference

Full Chemical Name

7,7'-(carbonyl-bis(imino-N-

methyl-4,2-

pyrrolecarbonylimino(N-

methyl-4,2-

pyrrole)carbonylimino))bis-

(1,3-naphthalenedisulfonate)

[1]

Molecular Formula
Information not available in

search results

Molecular Weight
Information not available in

search results

Solubility
Information not available in

search results

Physical State
Information not available in

search results

Mechanism of Action: Inhibition of bFGF Signaling
PNU-145156E exerts its anti-angiogenic effects by directly targeting the basic fibroblast growth

factor (bFGF). It forms a tight and reversible 1:1 complex with bFGF.[1] This interaction is

primarily driven by electrostatic and hydrophobic forces.[1] By binding to bFGF, PNU-145156E
induces conformational changes in the growth factor, which in turn inhibits its ability to bind to

its high-affinity receptors (FGFR) and low-affinity heparin sulfate proteoglycan (HSPG) co-

receptors on the surface of endothelial cells. This blockade of bFGF signaling leads to the

inhibition of downstream events crucial for angiogenesis, including endothelial cell proliferation

and migration.[2]
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Coat plate with bFGF

Block non-specific binding sites

Add varying concentrations of PNU-145156E
and a fixed concentration of biotinylated anti-bFGF antibody

Incubate to allow competitive binding

Wash to remove unbound reagents

Add Streptavidin-HRP

Wash to remove unbound enzyme

Add TMB substrate

Measure absorbance at 450 nm
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Prepare Transwell inserts

Add chemoattractant (bFGF) to the lower chamber

Seed endothelial cells with or without PNU-145156E
in the upper chamber

Incubate to allow cell migration

Remove non-migrated cells from the upper surface

Fix and stain migrated cells on the lower surface

Count stained cells under a microscope

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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